Cas no 333349-04-5 (2-Furancarboxamide,N-(4-fluoro-3-nitrophenyl)-)

• Product Name: 2-Furancarboxamide,N-(4-fluoro-3-nitrophenyl)-
• CAS No: 333349-04-5
• MF: C₁₁H₇FN₂O₄
• MW: 250.182686090469
• CID: 301826
• PubChem ID: 789035
• Update Time: 2025-05-22

2-Furancarboxamide,N-(4-fluoro-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide,N-(4-fluoro-3-nitrophenyl)-
• N-(4-Fluoro-3-nitrophenyl)-2-furamide
• AC1LF0SI
• AC1Q5MVO
• Furan-2-carboxylic acid (4-amino-phenyl)-amide
• furan-2-carboxylic acid (4-fluoro-3-nitro-phenyl)-amide
• N-(4-aminophenyl)-2-furamide
• N-(4-aminophenyl)-2-furylcarboxamide
• Oprea1_390735
• SureCN7716927
• N-(4-fluoro-3-nitrophenyl)furan-2-carboxamide
• Oprea1_451468
• AKOS000472290
• CS-0332869
• Oprea1_116623
• SCHEMBL1455278
• 2-Furancarboxamide,N-(4-fluoro-3-nitrophenyl)-(9CI)
• PBEKQAXOJSSCRA-UHFFFAOYSA-N
• 333349-04-5

• Inchi： 1S/C11H7FN2O4/c12-8-4-3-7(6-9(8)14(16)17)13-11(15)10-2-1-5-18-10/h1-6H,(H,13,15)
• InChI Key： PBEKQAXOJSSCRA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 250.03901
• Monoisotopic Mass: 250.03898487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 85.38

Additional information on 2-Furancarboxamide,N-(4-fluoro-3-nitrophenyl)-

2-Furancarboxamide, N-(4-fluoro-3-nitrophenyl) (CAS No. 333349-04-5)

The compound 2-Furancarboxamide, N-(4-fluoro-3-nitrophenyl), with the CAS registry number 333349-04-5, is a specialized organic chemical that has garnered attention in various fields of research and application. This compound belongs to the class of furan derivatives, which are known for their unique electronic properties and structural versatility. The molecule consists of a furan ring attached to a carboxamide group, with a substituted phenyl moiety that includes both fluorine and nitro functional groups. These substituents significantly influence the compound's chemical reactivity, stability, and potential applications.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the nitro group on the phenyl ring introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors. Similarly, the fluorine atom contributes to both electronic and steric effects, making this compound a promising candidate for modulating pharmacokinetic properties such as solubility and bioavailability.

One of the most significant areas of research involving 2-Furancarboxamide, N-(4-fluoro-3-nitrophenyl) is its potential application in anticancer drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key cellular pathways involved in tumor growth and metastasis. The mechanism of action appears to involve interference with mitochondrial function and induction of apoptosis, which are critical processes in cancer therapy.

In addition to its therapeutic potential, this compound has also been explored for its role in agricultural chemistry. Research indicates that 2-Furancarboxamide derivatives can act as effective fungicides or herbicides, offering a novel approach to crop protection. The compound's ability to disrupt fungal cell membranes or inhibit essential enzymatic activities makes it a valuable candidate for developing eco-friendly agrochemicals.

The synthesis of 2-Furancarboxamide, N-(4-fluoro-3-nitrophenyl) typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yield. These improvements are crucial for transitioning from laboratory-scale synthesis to industrial applications.

From an environmental perspective, understanding the toxicological profile of this compound is essential for ensuring safe handling and use. Studies have shown that while the compound exhibits potent biological activity, its toxicity profile varies depending on exposure routes and concentrations. Regulatory agencies have established guidelines for workplace exposure limits (WELs) based on these findings, emphasizing the importance of proper safety measures during handling.

In terms of market applications, this compound is currently being evaluated for inclusion in specialty chemical formulations across industries such as pharmaceuticals, agrochemicals, and materials science. Its unique combination of electronic properties and functional groups makes it a versatile building block for designing advanced materials with tailored functionalities.

Looking ahead, ongoing research is focused on optimizing the synthetic pathways for this compound to enhance its sustainability and reduce environmental impact. Green chemistry approaches, including the use of renewable feedstocks and catalytic systems powered by sunlight or electricity (photocatalysis/electrocatalysis), are being explored to make the production process more eco-friendly.

In conclusion, 2-Furancarboxamide, N-(4-fluoro-3-nitrophenyl) (CAS No. 333349-04-5) represents a promising molecule with diverse applications across multiple disciplines. Its structural features provide a foundation for innovative solutions in drug discovery, agriculture, and materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern chemistry.